Cas no 2580242-08-4 (2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid)

2-{(tert-Butoxy)carbonylamino}-4-sulfamoylbenzoic acid is a synthetically valuable intermediate in organic and medicinal chemistry. Its structure features both a tert-butoxycarbonyl (Boc) protecting group and a sulfamoyl moiety, making it useful for peptide synthesis and derivatization reactions. The Boc group provides selective deprotection under mild acidic conditions, while the sulfamoyl functionality offers potential for further modifications, such as sulfonamide formation. The carboxylic acid group enhances solubility and reactivity, facilitating conjugation or salt formation. This compound is particularly relevant in the development of pharmacologically active molecules, where controlled functional group manipulation is required. Its stability and well-defined reactivity profile make it a reliable building block for complex synthetic pathways.
2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid structure
2580242-08-4 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid
CAS No:2580242-08-4
MF:C12H16N2O6S
MW:316.330242156982
CID:5662702
PubChem ID:165888861
Update Time:2025-08-05

2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27724464
    • 2580242-08-4
    • 2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
    • 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid
    • Inchi: 1S/C12H16N2O6S/c1-12(2,3)20-11(17)14-9-6-7(21(13,18)19)4-5-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)(H2,13,18,19)
    • InChI Key: UQGUAHZRJMLQEP-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(=O)O)C(=C1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 316.07290741g/mol
  • Monoisotopic Mass: 316.07290741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 144Ų

2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724464-1g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4
1g
$857.0 2023-09-10
Enamine
EN300-27724464-5g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4
5g
$2485.0 2023-09-10
Enamine
EN300-27724464-10g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4
10g
$3683.0 2023-09-10
Enamine
EN300-27724464-0.05g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
0.05g
$719.0 2025-03-20
Enamine
EN300-27724464-0.1g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
0.1g
$755.0 2025-03-20
Enamine
EN300-27724464-0.25g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
0.25g
$789.0 2025-03-20
Enamine
EN300-27724464-0.5g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
0.5g
$823.0 2025-03-20
Enamine
EN300-27724464-1.0g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
1.0g
$857.0 2025-03-20
Enamine
EN300-27724464-2.5g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
2.5g
$1680.0 2025-03-20
Enamine
EN300-27724464-5.0g
2-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
2580242-08-4 95.0%
5.0g
$2485.0 2025-03-20

Additional information on 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid

2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2580242-08-4): An Overview

2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2580242-08-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a sulfamoyl functional group, which contribute to its chemical stability and biological activity.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization of other parts of the molecule. This feature makes 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid an attractive candidate for the synthesis of complex molecules with multiple functional groups. The Boc group can be easily removed under mild acidic conditions, facilitating further chemical modifications and derivatizations.

The sulfamoyl functional group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, such as enzymes and receptors. This property has been exploited in the design of various drugs, particularly in the development of inhibitors for specific enzymes involved in disease pathways. Recent studies have shown that compounds containing sulfamoyl groups exhibit potent inhibitory activity against a range of targets, including kinases and proteases.

In the context of medicinal chemistry, 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid has been investigated for its potential as a lead compound in drug discovery programs. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response that involves multiple signaling pathways and mediators. Compounds that can selectively modulate these pathways without causing significant side effects are highly sought after. Research has demonstrated that 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid exhibits anti-inflammatory properties by inhibiting key enzymes involved in the production of pro-inflammatory cytokines and mediators.

Another area of interest is the use of 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid in cancer therapy. Cancer cells often rely on specific signaling pathways to survive and proliferate. Compounds that can disrupt these pathways have the potential to inhibit tumor growth and metastasis. Studies have shown that 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid can selectively target and inhibit certain kinases that are overexpressed in cancer cells, thereby reducing their viability and proliferation.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid typically involves several steps, including the protection of the amino group with a Boc group, followed by the introduction of the sulfamoyl functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-aminobenzoic acid with tert-butyl dicarbonate to form the Boc-protected intermediate, followed by sulfonation using sulfur trioxide-pyridine complex or other sulfonating agents.

The physicochemical properties of 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid, such as solubility, stability, and melting point, are crucial for its application in pharmaceutical formulations. These properties can be fine-tuned through various synthetic modifications and optimization techniques. For instance, altering the substituents on the aromatic ring or introducing additional functional groups can enhance solubility and improve pharmacokinetic profiles.

In addition to its potential therapeutic applications, 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid has also been studied for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. The ability to rapidly synthesize large libraries of structurally diverse compounds is essential for identifying novel leads with desired biological activities. The modular nature of this compound makes it an ideal starting point for such endeavors.

Clinical trials involving compounds derived from 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been promising, with several compounds showing favorable pharmacological profiles and minimal side effects. However, further research is needed to fully understand their mechanisms of action and optimize their therapeutic potential.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2580242-08-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative treatments for various diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.